2-(N-(4-fluorophenyl)sulfonyl-4-methylanilino)-N-[(2-methoxyphenyl)methyl]acetamide

• IUPAC Name: 2-(N-(4-fluorophenyl)sulfonyl-4-methylanilino)-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C23H23FN2O4S/c1-17-7-11-20(12-8-17)26(31(28,29)21-13-9-19(24)10-14-21)16-23(27)25-15-18-5-3-4-6-22(18)30-2/h3-14H,15-16H2,1-2H3,(H,25,27)
• InChI Key: XCUMMKBRJQCJGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC(=O)NCC2=CC=CC=C2OC)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C23H23FN2O4S
• Molecular Weight: 442.5 g/mol

Description

2-(N-(4-fluorophenyl)sulfonyl-4-methylanilino)-N-[(2-methoxyphenyl)methyl]acetamide is a synthetic organic compound that belongs to the class of sulfonyl anilines. This compound is characterized by the presence of a sulfonyl group attached to an aniline ring, which is further substituted with a fluorophenyl group and a methylanilino group. The compound also contains an acetamide moiety linked to a methoxyphenylmethyl group. Due to its unique structure, this compound has garnered interest in various fields of scientific research, including medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(N-(4-fluorophenyl)sulfonyl-4-methylanilino)-N-[(2-methoxyphenyl)methyl]acetamide typically involves multiple steps, starting from commercially available starting materials. One common synthetic route includes the following steps:

Nitration: The nitration of 4-fluoroaniline to obtain 4-fluoro-2-nitroaniline.

Reduction: The reduction of 4-fluoro-2-nitroaniline to 4-fluoro-2-aminophenylamine.

Sulfonylation: The sulfonylation of 4-fluoro-2-aminophenylamine with a suitable sulfonyl chloride to obtain 4-fluorophenylsulfonyl-2-aminophenylamine.

Coupling: The coupling of 4-fluorophenylsulfonyl-2-aminophenylamine with 4-methylaniline to form the intermediate compound.

Acetylation: The acetylation of the intermediate compound with acetic anhydride to obtain the final product.

Industrial Production Methods

In an industrial setting, the production of 2-(N-(4-fluorophenyl)sulfonyl-4-methylanilino)-N-[(2-methoxyphenyl)methyl]acetamide may involve optimized reaction conditions, such as the use of catalysts, controlled temperatures, and pressures to enhance yield and purity. Continuous flow reactors and automated synthesis platforms may also be employed to scale up the production process.

Chemical Reactions Analysis

Types of Reactions

2-(N-(4-fluorophenyl)sulfonyl-4-methylanilino)-N-[(2-methoxyphenyl)methyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding sulfoxides or sulfones.

Reduction: The reduction of the compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride to form amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acetic acid, and elevated temperatures.

Reduction: Lithium aluminum hydride, sodium borohydride, ethanol, and reflux conditions.

Substitution: Amines, thiols, polar aprotic solvents, and mild heating.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Amines, alcohols.

Substitution: Substituted anilines, thiophenols.

Scientific Research Applications

2-(N-(4-fluorophenyl)sulfonyl-4-methylanilino)-N-[(2-methoxyphenyl)methyl]acetamide has several scientific research applications, including:

Medicinal Chemistry: The compound is studied for its potential as a pharmaceutical agent, particularly in the development of anti-inflammatory and anticancer drugs.

Materials Science: The compound’s unique structural properties make it a candidate for use in the development of advanced materials, such as polymers and coatings.

Biological Research: The compound is used in biological assays to study its effects on various cellular pathways and molecular targets.

Industrial Applications: The compound is explored for its potential use in industrial processes, such as catalysis and chemical synthesis.

Mechanism of Action

The mechanism of action of 2-(N-(4-fluorophenyl)sulfonyl-4-methylanilino)-N-[(2-methoxyphenyl)methyl]acetamide involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and receptors, leading to the modulation of cellular signaling pathways. For example, it may inhibit the activity of cyclooxygenase enzymes, resulting in reduced production of pro-inflammatory mediators. Additionally, the compound may interact with DNA or proteins, leading to the induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Similar Compounds

• 2-(N-(4-chlorophenyl)sulfonyl-4-methylanilino)-N-[(2-methoxyphenyl)methyl]acetamide
• 2-(N-(4-bromophenyl)sulfonyl-4-methylanilino)-N-[(2-methoxyphenyl)methyl]acetamide
• 2-(N-(4-methylphenyl)sulfonyl-4-methylanilino)-N-[(2-methoxyphenyl)methyl]acetamide

Uniqueness

2-(N-(4-fluorophenyl)sulfonyl-4-methylanilino)-N-[(2-methoxyphenyl)methyl]acetamide is unique due to the presence of the fluorine atom, which imparts distinct electronic and steric properties. This fluorine substitution can enhance the compound’s stability, bioavailability, and binding affinity to molecular targets, making it a valuable candidate for various applications.